[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C11H11F3N2/c12-7-2-9(14)8(13)1-6(7)10-3-11(4-10,5-10)16-15/h1-2,16H,3-5,15H2
• InChI Key: AGHQVNZNRJNZPJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)C3=CC(=C(C=C3F)F)F
• Molecular Formula: C11H11F3N2
• Molecular Weight: 228.21 g/mol

Description

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, also known as TFPB hydrazine, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins involved in various cellular processes. [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been shown to selectively inhibit the growth of cancer cells, potentially through the inhibition of specific signaling pathways.
Biochemical and Physiological Effects
[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the inhibition of certain enzymes and proteins involved in cellular processes. [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has also been shown to have low toxicity in animal studies, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has several advantages for lab experiments, including its high purity and yield, low toxicity, and potential applications in various fields. However, [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for research on [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine, including the investigation of its potential as a drug candidate for the treatment of cancer and other diseases, the synthesis of novel materials using [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine as a building block, and the exploration of its potential as a catalyst for various reactions. Additionally, further studies are needed to fully understand the mechanism of action of [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine and its biochemical and physiological effects.

Synthesis Methods

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine can be synthesized through a multistep process involving the reaction of bicyclo[1.1.1]pentane with trifluoroacetic anhydride, followed by hydrazine hydrate. This method has been optimized to yield high purity and high yield of [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine.

Scientific Research Applications

[3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and catalysis. In medicinal chemistry, [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been investigated as a potential drug candidate for the treatment of cancer and other diseases. In materials science, [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been used as a building block for the synthesis of novel materials with unique properties. In catalysis, [3-(2,4,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine hydrazine has been explored as a potential catalyst for various reactions.